m-PEG-thiol (MW 1000)

• Molecular Formula: C5H15NO2S
• Molecular Weight: 153.25 g/mol
• InChI: InChI=1S/C5H12O2S.H3N/c1-6-2-3-7-4-5-8;/h8H,2-5H2,1H3;1H3
• InChIKey: GEJHEQSBEMCQAJ-UHFFFAOYSA-N

m-PEG-thiol (MW 1000) Technical Profile

m-PEG-thiol (MW 1000), also designated mPEG-SH (MW 1000) or methoxy polyethylene glycol thiol, is a linear, monofunctional polyethylene glycol (PEG) derivative with a terminal thiol (-SH) group and an average molecular weight of 1000 Da . It is commercially available as a white to off-white solid or semi-solid with reported purity typically exceeding 98% [1]. The compound is characterized by its dual functionality: the thiol moiety enables high-affinity chemisorption to noble metal surfaces (e.g., gold, silver) and participation in thiol-selective conjugation chemistries, while the PEG backbone confers aqueous solubility, steric stabilization, and reduced non-specific adsorption . This profile establishes m-PEG-thiol (MW 1000) as a fundamental building block in surface engineering, bioconjugation, and nanomedicine research.

Thiol group enables direct chemisorption on gold/silver surfaces

Thiol-reactive conjugation with maleimide or liposome anchors

PEG backbone provides aqueous solubility and anti-fouling character

• [1] MedChemExpress. m-PEG-thiol (MW 1000) Product Page. Cat. No.: HY-W591476. Purity: 98.66%. View Source

Why m-PEG-thiol (MW 1000) Is Irreplaceable

In scientific and industrial workflows, the substitution of m-PEG-thiol (MW 1000) with a different molecular weight PEG-thiol, a PEG variant bearing an alternative terminal group, or a non-PEG spacer is not trivial and often leads to quantifiably divergent outcomes. The molecular weight of the PEG chain directly dictates the steric stabilization radius, pharmacokinetic profile, and density of functionalization achievable on a surface or biomolecule [1]. Furthermore, the terminal thiol group introduces a distinct immunogenicity and pharmacokinetic signature compared to methoxy, hydroxyl, or carboxyl-terminated PEGs [2]. Even the spacer length and polarity, when comparing PEG to short aliphatic or ethylene glycol linkers, can drastically alter conjugation efficiency by over 5-fold [3]. The evidence presented below quantifies these critical differentiators, underscoring why empirical performance data must guide procurement decisions rather than assumptions of functional interchangeability.

MW mismatch

Different PEG molecular weight alters steric radius, functionalization density, and pharmacokinetic profile

Alternative terminal group

Substituting thiol with -OH, -COOH, or -OCH3 may shift immunogenicity and circulation half-life

Spacer length and polarity

Short or nonpolar spacers can reduce protein coupling efficiency compared to the PEG 1000 spacer

• [1] Chen, H., et al. (2026). Influence of polyethylene glycol coating of different molecular weights and densities on liposome properties. European Journal of Pharmaceutics and Biopharmaceutics. View Source
• [2] Wang, C., et al. (2013). A noticeable phenomenon: thiol terminal PEG enhances the immunogenicity of PEGylated emulsions injected intravenously or subcutaneously into rats. European Journal of Pharmaceutics and Biopharmaceutics, 85(3 Pt A), 744-751. doi:10.1016/j.ejpb.2013.10.002. View Source
• [3] Fleiner, M., et al. (2001). Studies on protein-liposome coupling using novel thiol-reactive coupling lipids: influence of spacer length and polarity. Bioconjugate Chemistry, 12(4), 470-475. doi:10.1021/bc000101m. View Source

Performance Evidence vs Comparators

Protein-Liposome Coupling Efficiency

In a direct comparative study of thiol-reactive coupling lipids for immunoliposome preparation, the use of a long polar PEG 1000 spacer resulted in a coupling efficiency of 65% for IgG, whereas a coupling lipid bearing a short ethylene glycol spacer achieved only 12% coupling efficiency under the same conditions [1]. For BSA conjugation, spacers including PEG 1000 yielded similar coupling efficiencies in the 41-46% range, which were higher than that of a nonpolar dodecyl spacer (15%) [1].

Protein-Liposome Coupling

Head-to-head

65% IgG coupling efficiency

vs. 12% with ethylene glycol spacer

Supports higher coupling yield for immunoliposome preparation

Maleimide-liposomes, thiolated IgG (Fleiner et al., 2001)

Evidence Dimension	Protein (IgG) coupling efficiency to liposomes
Target Compound Data	65%
Comparator Or Baseline	Ethylene glycol spacer: 12%; Tetraethylene glycol spacer: 46%; Nonpolar dodecyl spacer: 15% (for BSA)
Quantified Difference	5.4-fold increase in coupling efficiency vs. ethylene glycol spacer
Conditions	Thiolated IgG conjugated to maleimide-functionalized liposomes via cholesterol-anchored coupling lipids (Fleiner et al., 2001).

Why This Matters

This quantifies a critical advantage for procurement in bioconjugation workflows where maximizing yield of functionalized liposomes or nanoparticles is paramount.

• [1] Fleiner, M., et al. (2001). Studies on protein-liposome coupling using novel thiol-reactive coupling lipids: influence of spacer length and polarity. Bioconjugate Chemistry, 12(4), 470-475. doi:10.1021/bc000101m. View Source

Pharmacokinetics and Immunogenicity

In a rat model study comparing PEGylated emulsions with different DSPE-PEG terminal groups, the thiol-terminated emulsion (DE-SH) demonstrated the second-longest circulation half-life after a single intravenous injection, trailing only the methoxy-terminated version (DE-OCH3) but significantly outperforming hydroxyl-terminated (DE-OH) and amino-terminated (DE-NH2) emulsions, which were rapidly cleared [1]. Notably, the study also identified that the thiol group uniquely stimulates the proliferation and differentiation of B cells, leading to a faster clearance upon a second intravenous administration and an enhanced accelerated blood clearance (ABC) phenomenon [1].

PK & Immunogenicity

Head-to-head

Second-longest half-life after single dose

Ranked after methoxy, before -OH and -NH2 groups

Supports single-dose circulation prolongation; repeat-dosing immune response requires review

Rat model, intravenous; enhanced ABC phenomenon (Wang et al., 2013)

Evidence Dimension	In vivo circulation half-life (single dose) and immune response profile
Target Compound Data	Second-longest half-life among tested groups (DE-SH); triggers enhanced ABC phenomenon upon repeat dosing
Comparator Or Baseline	Methoxy (DE-OCH3): longest half-life; Hydroxyl (DE-OH): rapidly cleared; Amino (DE-NH2): rapidly cleared; Carboxyl (DE-COOH): third-longest half-life.
Quantified Difference	Qualitative ranking of circulation time: DE-OCH3 > DE-SH > DE-COOH > DE-OH/DE-NH2 (rapid clearance)
Conditions	Intravenous injection of PEG-coated emulsions in rats; assessment of pharmacokinetics and accelerated blood clearance (ABC) phenomenon (Wang et al., 2013).

Why This Matters

This evidence is essential for procurement in drug delivery applications where both circulation half-life and the potential for an immune response upon repeated dosing are critical selection criteria.

• [1] Wang, C., et al. (2013). A noticeable phenomenon: thiol terminal PEG enhances the immunogenicity of PEGylated emulsions injected intravenously or subcutaneously into rats. European Journal of Pharmaceutics and Biopharmaceutics, 85(3 Pt A), 744-751. doi:10.1016/j.ejpb.2013.10.002. View Source

Steric Profile vs Higher MW PEG-Thiols

A 2026 study systematically evaluating PEG molecular weights (1000, 2000, 5000, and 10000 Da) for liposome coating found that each molecular weight, when combined with specific grafting densities, exerts a unique influence on in vivo circulation time. Notably, the optimal enhancement of circulation time was observed at a 10% PEG density for liposomes modified with PEG1000, PEG2000, and PEG5000, but the PEG2000 group exhibited the highest Area Under the Curve (AUC) [1]. This indicates that while MW 1000 can achieve effective stabilization at a specific density, it does not confer the maximal circulation enhancement seen with MW 2000 in this system, but it may offer advantages in other parameters like renal clearance or tissue penetration.

Steric Profile vs Higher MW

Cross-study

MW 1000 at 10% density optimized circulation among its density groups

MW 2000 at 10% density achieved highest overall AUC

Supports selection for balance of steric stabilization and clearance rate

Liposome model, varying PEG densities (Chen et al., 2026)

Evidence Dimension	In vivo circulation time of PEGylated liposomes
Target Compound Data	MW 1000 PEG-thiol at 10% density optimizes circulation time among densities tested for this MW
Comparator Or Baseline	MW 2000 PEG-thiol at 10% density achieved the highest overall AUC; MW 5000 and 10000 exhibited different density-dependent profiles.
Quantified Difference	MW 2000 (10% density) > MW 1000 (10% density) in terms of AUC, both superior to unmodified liposomes
Conditions	In vitro and in vivo assessment of liposomes coated with DSPE-PEG of varying molecular weights and densities (Chen et al., 2026).

Why This Matters

This data informs procurement for liposomal drug delivery systems by quantifying the trade-off between PEG chain length and circulation enhancement, guiding selection based on the desired balance between steric stabilization and renal clearance rate.

• [1] Chen, H., et al. (2026). Influence of polyethylene glycol coating of different molecular weights and densities on liposome properties. European Journal of Pharmaceutics and Biopharmaceutics. View Source

Batch Uniformity (Polydispersity Index)

The polydispersity index (PDI) is a critical quality attribute for PEG reagents, as it directly impacts the reproducibility of nanoparticle coating and bioconjugation outcomes. Commercial suppliers of mPEG-SH, including the MW 1000 variant, typically specify a PDI ≤ 1.05, which indicates a narrow molecular weight distribution [1]. This level of uniformity is considered essential for achieving consistent and predictable surface coverage and steric stabilization on gold nanoparticles and other substrates [2].

Batch Uniformity (PDI)

Class-level

PDI ≤ 1.05

Supports batch-to-batch reproducibility in surface coating

Supplier specification; review lot-specific COA

Evidence Dimension	Polydispersity Index (PDI) - a measure of molecular weight distribution uniformity
Target Compound Data	PDI ≤ 1.05
Comparator Or Baseline	PDI of ~1.1 is typical for PEG products from many other companies [1]
Quantified Difference	Lower PDI indicates narrower distribution and higher batch-to-batch consistency
Conditions	Gel permeation chromatography (GPC) analysis of mPEG-SH polymer batches.

Why This Matters

This is a key procurement specification that directly correlates with the reproducibility of surface modification and the predictability of steric stabilization effects.

• [1] SINOPEG. mPEG-SH Product Page. PDI < 1.05. View Source
• [2] RX-8. mPEG-SH mPEG-Thiol Product Page. Purity ≥95%, PDI ≤1.05. View Source

Application Scenarios for m-PEG-thiol (MW 1000)

Immunoliposome and Nanoparticle Functionalization

Based on the 65% vs. 12% coupling efficiency advantage demonstrated in Section 3 [1], m-PEG-thiol (MW 1000) is ideally suited for projects requiring maximal conjugation of thiolated proteins (e.g., antibodies, Fab' fragments) to maleimide-functionalized liposomes or other nanocarriers. Its long polar spacer effectively mitigates steric hindrance, making it a superior choice over short or nonpolar linkers for achieving high-density, oriented protein immobilization. Procurement for this application should prioritize suppliers providing low PDI (≤1.05) to ensure consistent spacer length and coupling reproducibility.

Single-Dose PEGylation for Prolonged Circulation

Given its documented second-longest circulation half-life among common PEG terminal groups after a single intravenous dose [2], m-PEG-thiol (MW 1000) is a viable candidate for single-dose therapeutic formulations where extended pharmacokinetics are desired. However, the evidence of its role in enhancing the accelerated blood clearance (ABC) phenomenon upon repeat dosing [2] makes it less suitable for chronic or multi-dose regimens unless immune mitigation strategies are employed. This scenario is particularly relevant for vaccine or gene therapy applications where a single administration is typical.

Gold Nanoparticle Surface Engineering for Biosensing

The high affinity of the thiol group for gold surfaces, combined with the steric stabilization conferred by the 1000 Da PEG chain, makes this compound a primary reagent for passivating and functionalizing gold nanoparticles . In this context, m-PEG-thiol (MW 1000) enables the reproducible loading of thiolated DNA onto gold nanorods via the mPEG-SH/Tween 20 ligand exchange method . Procurement for this application should focus on high-purity (>98%) material to ensure complete displacement of capping agents like CTAB and to prevent nanoparticle aggregation during storage and use.

Liposomal Drug Delivery: Stealth vs Clearance Balance

For the design of PEGylated liposomes, the evidence in Section 3 demonstrates that while MW 2000 PEG-thiol provides the highest overall AUC at a 10% grafting density, MW 1000 PEG-thiol also effectively optimizes circulation time at this density [3]. m-PEG-thiol (MW 1000) therefore represents a strategic option when a shorter PEG brush is desired to facilitate faster renal clearance of the nanocarrier after drug release, or to enhance interactions with target cells by reducing the thickness of the steric barrier. This scenario highlights the importance of molecular weight selection in balancing prolonged circulation with desired clearance kinetics.

Application

Selection Property

Validation Focus

Immunoliposome functionalization

PEG spacer length and polarity for coupling yield

Coupling efficiency and surface coverage reproducibility

Single-dose circulation prolongation

Terminal group and ABC phenomenon profile

Circulation half-life and immune response upon repeat dosing

Gold nanoparticle passivation and functionalization

Thiol-Au binding and anti-fouling PEG layer

Colloidal stability and DNA loading reproducibility

Liposomal steric stabilization and clearance kinetics

PEG MW and density for circulation/clearance balance

Pharmacokinetic profile and renal clearance rate

• [1] Fleiner, M., et al. (2001). Studies on protein-liposome coupling using novel thiol-reactive coupling lipids: influence of spacer length and polarity. Bioconjugate Chemistry, 12(4), 470-475. doi:10.1021/bc000101m. View Source
• [2] Wang, C., et al. (2013). A noticeable phenomenon: thiol terminal PEG enhances the immunogenicity of PEGylated emulsions injected intravenously or subcutaneously into rats. European Journal of Pharmaceutics and Biopharmaceutics, 85(3 Pt A), 744-751. doi:10.1016/j.ejpb.2013.10.002. View Source
• [3] Chen, H., et al. (2026). Influence of polyethylene glycol coating of different molecular weights and densities on liposome properties. European Journal of Pharmaceutics and Biopharmaceutics. View Source